Cas no 1396765-90-4 (N-1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl-3-phenylpropanamide)

• Product Name: N-1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl-3-phenylpropanamide
• CAS No: 1396765-90-4
• MF: C₂₀H₂₅N₃O₂
• MW: 339.431404829025
• CID: 6584995
• PubChem ID: 71792036
• Update Time: 2025-10-31

N-1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl-3-phenylpropanamide
• N-[1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl]-3-phenylpropanamide
• BS-6082
• N-(1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl)-3-phenylpropanamide
• F6240-4819
• VU0539420-1
• AKOS024542066
• 1396765-90-4
• CCG-358350

• Inchi： 1S/C20H25N3O2/c24-17(12-9-15-7-3-1-4-8-15)22-20(13-5-2-6-14-20)19-21-18(23-25-19)16-10-11-16/h1,3-4,7-8,16H,2,5-6,9-14H2,(H,22,24)
• InChI Key： ILAVDNBNSCNGBV-UHFFFAOYSA-N
• SMILES： C(NC1(C2ON=C(C3CC3)N=2)CCCCC1)(=O)CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 339.19467705g/mol
• Monoisotopic Mass: 339.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68Ų

Additional information on N-1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl-3-phenylpropanamide

Comprehensive Overview of N-1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl-3-phenylpropanamide (CAS No. 1396765-90-4)

The compound N-1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl-3-phenylpropanamide (CAS No. 1396765-90-4) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its intricate architecture, featuring a cyclopropyl-substituted 1,2,4-oxadiazole ring and a cyclohexyl moiety linked to a phenylpropanamide group, makes it a compelling subject for research. This article delves into its properties, potential applications, and relevance in contemporary scientific discussions.

One of the most frequently searched questions about this compound revolves around its synthetic pathway. Researchers often inquire about the optimal methods for synthesizing N-1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl-3-phenylpropanamide, with particular interest in the formation of the 1,2,4-oxadiazole ring. The cyclization of amidoximes with carboxylic acid derivatives is a common approach, but recent advancements have introduced more efficient catalytic systems. These innovations align with the growing demand for green chemistry and sustainable synthesis practices, which are hot topics in the scientific community.

Another area of interest is the biological activity of this compound. Preliminary studies suggest that the cyclopropyl and oxadiazole functionalities may contribute to its interaction with various biological targets. For instance, the 1,2,4-oxadiazole ring is known for its role in modulating enzyme activity, which has led to speculation about its potential in drug development. This aligns with the broader trend of exploring heterocyclic compounds as therapeutic agents, a topic frequently searched in academic and pharmaceutical circles.

The physicochemical properties of N-1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl-3-phenylpropanamide also merit discussion. Its logP value, solubility, and stability under various conditions are critical parameters for researchers evaluating its suitability for further development. These properties are often queried in databases and forums, reflecting the compound's potential as a lead molecule in drug discovery pipelines.

In the context of computational chemistry, this compound has been the subject of molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies. These computational approaches are increasingly popular, as they allow researchers to predict biological activity and optimize molecular structures before embarking on costly synthetic campaigns. The integration of AI-driven drug discovery tools has further amplified interest in such studies, making this compound a relevant case study in modern cheminformatics.

From a patent landscape perspective, N-1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl-3-phenylpropanamide has been cited in several applications, particularly those related to central nervous system (CNS) disorders and metabolic diseases. This underscores its versatility and the broad scope of its potential applications. Patent searches often reveal inquiries about its mechanism of action and therapeutic indications, highlighting the compound's relevance in ongoing research.

Finally, the compound's safety profile and toxicological data are of paramount importance to regulatory bodies and researchers alike. While comprehensive studies are still underway, preliminary data suggest that it exhibits a favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profile. This is a critical consideration in the preclinical development phase, where pharmacokinetics and toxicity are key determinants of a compound's viability.

In summary, N-1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl-3-phenylpropanamide (CAS No. 1396765-90-4) represents a fascinating intersection of structural complexity, biological potential, and technological innovation. Its study not only advances our understanding of heterocyclic chemistry but also contributes to the broader goals of drug discovery and personalized medicine. As research continues, this compound is poised to remain a focal point in scientific discourse and industrial applications.